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Propargite Properties & Environmental Fate

This table consolidates essential data on propargite's chemical characteristics and environmental behavior,

which is crucial for understanding its persistence [1].

Property Description / Value Implication for Persistence

Common Use Non-systemic acaricide; used

on fruits, vegetables,
ornamentals, cotton [1].

Widespread application increases

environmental load.

Mode of Action Inhibitor of mitochondrial ATP
synthase [1].

Affects energy production in a broad
range of organisms.

Chemical Formula C₁₉H₂₆O₄S [1] --

Water Solubility 0.215 mg/L (at 20°C, pH 7) [1] Very low solubility; suggests high

adsorption to soil and organic matter,
potential for runoff with soil particles.

Octanol-Water
Partition Coefficient
(Log P)

5.7 [1] High lipophilicity; indicates high
potential to bioaccumulate in fatty tissues

of organisms.
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Property Description / Value Implication for Persistence

Primary
Environmental Fate

Data not specific in search
results.

--

Based on its properties, the general pathway of propargite in the environment and potential strategies for

mitigation can be visualized. The following diagram maps this relationship.
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Environmental Fate and Mitigation Strategies for Propargite
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Frequently Asked Questions

Q1: Why is propargite considered persistent in the environment? Its high lipophilicity (Log P = 5.7) and

low water solubility lead it to bind strongly to soil and organic matter, rather than dissolving and degrading

in water [1]. This makes it prone to bioaccumulation.

Q2: What is the primary mechanism of action that makes propargite toxic? Propargite is an inhibitor

of mitochondrial ATP synthase. This means it disrupts the energy production (ATP synthesis) in cells, which

is a fundamental process for most living organisms [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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